Tartrazine acid
Overview
Description
Tartrazine acid is a pyrazoles which is pyrazole-3-carboxylic acid substituted by an oxo group at position 5, a 4-sulfophenyl group at position 1 and (4-sulfophenyl)diazenyl group at position 4. It is a member of pyrazoles, a monocarboxylic acid, an arenesulfonic acid and a monoazo compound. It is a conjugate acid of a tartrazine(3-).
properties
CAS RN |
34175-08-1 |
|---|---|
Molecular Formula |
C16H12N4O9S2 |
Molecular Weight |
468.4 g/mol |
IUPAC Name |
5-oxo-1-(4-sulfophenyl)-4-[(4-sulfophenyl)diazenyl]-4H-pyrazole-3-carboxylic acid |
InChI |
InChI=1S/C16H12N4O9S2/c21-15-13(18-17-9-1-5-11(6-2-9)30(24,25)26)14(16(22)23)19-20(15)10-3-7-12(8-4-10)31(27,28)29/h1-8,13H,(H,22,23)(H,24,25,26)(H,27,28,29) |
InChI Key |
RFKITWRHKUYMRJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1N=NC2C(=NN(C2=O)C3=CC=C(C=C3)S(=O)(=O)O)C(=O)O)S(=O)(=O)O |
Related CAS |
1934-21-0 (Parent) 2237234-84-1 (fd&c yellow no. 5 aluminum lake salt/solvate) |
Origin of Product |
United States |
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